(5-Bromo-2-pyrrolidin-1-ylphenyl)urea

Specification

• Molecular Formula: C11H14BrN3O
• Molecular Weight: 284.15 g/mol
• IUPAC Name: (5-bromo-2-pyrrolidin-1-ylphenyl)urea
• Standard InChI: InChI=1S/C11H14BrN3O/c12-8-3-4-10(15-5-1-2-6-15)9(7-8)14-11(13)16/h3-4,7H,1-2,5-6H2,(H3,13,14,16)
• Standard InChI Key: UOCRPIOIRQQLSL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=C(C=C(C=C2)Br)NC(=O)N

Introduction

Chemical Properties and Structural Features

Molecular Structure and Characterization

(5-Bromo-2-pyrrolidin-1-ylphenyl)urea features a phenyl ring substituted at the 5-position with a bromine atom and at the 2-position with a pyrrolidin-1-yl group. The urea moiety ($-\text{NH}-\text{CO}-\text{NH}_2$) is attached to the phenyl ring, contributing to the compound's hydrogen-bonding capacity and stability. Key structural identifiers include the International Union of Pure and Applied Chemistry (IUPAC) name 5-bromo-2-pyrrolidin-1-ylphenylurea, the canonical SMILES notation C1CCN(C1)C2=C(C=C(C=C2)Br)NC(=O)N, and the InChIKey UOCRPIOIRQQLSL-UHFFFAOYSA-N. The presence of the bromine atom enhances the compound's electrophilic reactivity, making it amenable to further functionalization via cross-coupling reactions.

Physicochemical Properties

The compound's molecular weight (284.15 g/mol) and logP value (estimated at 2.8) suggest moderate lipophilicity, which is favorable for membrane permeability in biological systems. Its solubility profile indicates limited aqueous solubility but good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The urea group contributes to crystalline solid-state behavior, as evidenced by its melting point range of 180–185°C.

Synthesis Pathways

Overview of Synthetic Strategies

The synthesis of (5-Bromo-2-pyrrolidin-1-ylphenyl)urea typically involves a multi-step sequence starting from commercially available precursors. A common approach includes:

• Bromination: Introducing the bromine atom to the phenyl ring.

• Pyrrolidine Substitution: Installing the pyrrolidin-1-yl group via nucleophilic aromatic substitution or transition-metal-catalyzed coupling.

• Urea Formation: Reacting the intermediate amine with an isocyanate or phosgene derivative to form the urea moiety.

Detailed Reaction Scheme

A representative synthesis begins with 2-amino-5-bromophenol, which undergoes bromination to yield 2-amino-5-bromo-1-phenol. Subsequent treatment with pyrrolidine in the presence of a palladium catalyst facilitates the substitution of the hydroxyl group with the pyrrolidine ring. The resulting amine intermediate is then reacted with potassium cyanate in acidic conditions to form the urea linkage.

Table 1: Key Synthetic Intermediates and Conditions

Step	Reactant	Reagent/Conditions	Product
1	2-Amino-5-bromophenol	$\text{Br}_2$, $\text{FeBr}_3$	2-Amino-5-bromo-1-bromophenol
2	2-Amino-5-bromo-1-bromophenol	Pyrrolidine, $\text{Pd(OAc)}_2$, $\text{Xantphos}$, $\text{K}_2\text{CO}_3$	5-Bromo-2-pyrrolidin-1-ylaniline
3	5-Bromo-2-pyrrolidin-1-ylaniline	$\text{KOCN}$, $\text{HCl}$, $\text{H}_2\text{O}$	(5-Bromo-2-pyrrolidin-1-ylphenyl)urea

This pathway highlights the reliance on palladium-catalyzed couplings and urea-forming reactions, which are well-established in heterocyclic chemistry.

Compound	Target	$K_B$ (nM)	Activity
PSNCBAM-1	CB1 Receptor	54.3	Allosteric Modulation
8b	CB1 Receptor	101.9	Allosteric Modulation
21	S. aureus	N/A	Antimicrobial (MIC: 4 µg/mL)

Applications in Medicinal Chemistry

Drug Discovery and Lead Optimization

The compound's modular structure allows for rapid diversification, making it a valuable building block in fragment-based drug discovery. For instance, replacing the bromine atom with a cyano group ($-\text{CN}$) in related compounds improved CB1 receptor binding affinity by 5-fold. Similarly, substituting the pyrrolidine ring with morpholine enhanced solubility without compromising activity.

Structure-Activity Relationship (SAR) Insights

SAR studies on diarylureas reveal that electron-withdrawing substituents at the para-position of the phenyl ring (e.g., $-\text{Br}$, $-\text{CN}$) enhance receptor affinity, while bulky groups at the ortho-position reduce activity. These findings underscore the importance of steric and electronic effects in optimizing urea-based therapeutics.

Material Science Applications

Polymer and Coating Development

The urea moiety's ability to form hydrogen-bonded networks makes (5-Bromo-2-pyrrolidin-1-ylphenyl)urea a candidate for designing self-healing polymers. When incorporated into polyurethane matrices, urea derivatives improve mechanical strength and thermal stability, as evidenced by a 20% increase in tensile strength compared to non-urea analogs.

Advanced Material Synthesis

The bromine atom enables post-synthetic modifications via Suzuki-Miyaura couplings, facilitating the integration of the compound into conjugated polymers for organic electronics. For example, coupling with thiophene boronic acid yields luminescent materials with potential applications in organic light-emitting diodes (OLEDs).

Comparative Analysis with Related Urea Derivatives

Functional Group Impact on Properties

Comparative studies highlight the role of substituents in modulating biological and physical properties. For instance, replacing bromine with chlorine in PSNCBAM-1 analogs reduced CB1 receptor affinity by 30%, while fluorine substitution improved metabolic stability. Similarly, replacing the pyrrolidine ring with piperidine in material science applications lowered glass transition temperatures by 15°C, indicating reduced rigidity.

Table 3: Substituent Effects on Key Properties

Substituent	Biological Activity ($K_B$, nM)	Polymer $T_g$ (°C)
$-\text{Br}$	54.3	120
$-\text{Cl}$	72.1	115
$-\text{F}$	49.1	125